molecular formula C₈H₅D₅N₂ B1162171 2-Phenylacetamidine-d5

2-Phenylacetamidine-d5

Cat. No.: B1162171
M. Wt: 139.21
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Phenylacetamidine-d5 is a deuterated organic compound characterized by the substitution of five hydrogen atoms with deuterium at specific positions within the phenylacetamidine structure. Its molecular formula is C₈H₅D₅N₂, and it is cataloged under the identifier CPR319132 (). The amidine functional group (-C(NH₂)₂) confers strong basicity, making it reactive in protonated forms under physiological conditions. Deuterium substitution enhances molecular stability and reduces metabolic degradation, which is critical for applications in isotopic labeling, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) .

Properties

Molecular Formula

C₈H₅D₅N₂

Molecular Weight

139.21

Synonyms

Benzeneethanimidamide-d5;  Phenylacetamidine-d5

Origin of Product

United States

Comparison with Similar Compounds

2-Phenylacetamidine (Non-Deuterated)

The non-deuterated counterpart lacks isotopic labeling, resulting in a lower molecular weight and distinct spectroscopic profiles. For instance, in NMR, the absence of deuterium leads to sharper proton signals, whereas 2-Phenylacetamidine-d5 exhibits attenuated hydrogen signals due to isotopic substitution . The deuterated form is preferred in metabolic studies to trace pathways without interference from endogenous hydrogen.

Phenyl Acetate-d5

Phenyl Acetate-d5 (CPR319152, CAS 22705-26-6) shares deuterium substitution but features an ester functional group (-OAc) instead of an amidine. This structural difference reduces basicity (pKa ~5–6 for esters vs. ~10–12 for amidines) and alters solubility. While 2-Phenylacetamidine-d5 is water-soluble in protonated forms, Phenyl Acetate-d5 is more lipophilic, favoring organic solvents .

Functional Group Derivatives

2-Aminobenzamides

2-Aminobenzamides, studied in Frontiers in Chemistry (2018), contain an amide (-CONH₂) group instead of an amidine. Amides are less basic and more hydrolytically stable than amidines. Comparative studies suggest that amidines exhibit higher reactivity in enzyme inhibition due to their protonation at physiological pH, whereas amides are inert in such contexts .

Cephalosporin Derivatives

The cephalosporin analog (CPR319120) listed in includes a phenylacetyl amino group but is structurally distinct. While both compounds feature phenyl moieties, the cephalosporin’s β-lactam ring and thiazole substituent target bacterial cell walls, unlike 2-Phenylacetamidine-d5, which is primarily a biochemical tool .

Data Tables

Table 1: Key Properties of 2-Phenylacetamidine-d5 and Analogues

Compound Functional Group Deuterium Substitution Molecular Weight (g/mol) Key Applications
2-Phenylacetamidine-d5 Amidine 5 positions ~153.2 (estimated) MS standards, enzyme studies
2-Phenylacetamidine Amidine None ~148.2 Chemical synthesis, intermediate
Phenyl Acetate-d5 Ester 5 positions 156.2 (CAS 22705-26-6) Solvent studies, NMR
2-Aminobenzamide Amide None ~136.1 Enzyme inhibition assays

Table 2: Comparative Reactivity and Solubility

Compound pKa (Estimated) Solubility in Water (g/L) Reactivity with Nucleophiles
2-Phenylacetamidine-d5 ~11.5 High (protonated form) Moderate
Phenyl Acetate-d5 ~5.5 Low Low
2-Aminobenzamide ~8.0 Moderate Low

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.